Cas no 1367949-47-0 (Pyrazolo1,5-apyrimidine-7-carboxylic acid)

• Product Name: Pyrazolo1,5-apyrimidine-7-carboxylic acid
• CAS No: 1367949-47-0
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD22068888
• CID: 4591372
• PubChem ID: 82415208
• Update Time: 2025-05-23

Pyrazolo1,5-apyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• Z2694742574
• 1367949-47-0
• DS-19258
• DB-115184
• EN300-322100
• CS-0080375
• SCHEMBL17781090
• AKOS022714407
• RYOMVTAAOLUSFF-UHFFFAOYSA-N
• Pyrazolo[1,5-a]pyrimidine-7-carboxylicacid
• Z1416187628
• MFCD22068888
• Pyrazolo1,5-apyrimidine-7-carboxylic acid

• MDL： MFCD22068888
• Inchi： 1S/C7H5N3O2/c11-7(12)5-1-3-8-6-2-4-9-10(5)6/h1-4H,(H,11,12)
• InChI Key： RYOMVTAAOLUSFF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC2=CC=NN21)=O

Computed Properties

• Exact Mass: 163.038176411g/mol
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo1,5-apyrimidine-7-carboxylic acid

Pyrazolo[1,5-apyrimidine]-7-carboxylic acid (CAS No. 1367949-47-0): A Multifaceted Compound in Modern Chemical Biology

The compound Pyrazolo[1,5-apyrimidine]-7-carboxylic acid (CAS No. 1367949-47-0) represents a fascinating heterocyclic scaffold that has garnered significant attention in the realm of chemical biology and drug discovery. This molecule, characterized by its fused pyrazole and pyrimidine rings, exhibits a unique structural and electronic profile that makes it a versatile building block for the development of novel therapeutic agents. The presence of a carboxylic acid functional group at the 7-position further enhances its reactivity, enabling diverse chemical modifications and bioconjugations.

In recent years, the pharmaceutical industry has increasingly recognized the potential of heterocyclic compounds in addressing complex diseases. Among these, the Pyrazolo[1,5-apyrimidine] core has emerged as a privileged scaffold due to its ability to interact with biological targets in multiple ways. The compound's dual aromaticity and electron-rich nature contribute to its binding affinity for various enzymes and receptors, making it an attractive candidate for medicinal chemistry programs.

One of the most compelling aspects of Pyrazolo[1,5-apyrimidine]-7-carboxylic acid is its structural flexibility. The fusion of the pyrazole and pyrimidine rings creates a system with a rich array of hydrogen bonding donors and acceptors, which can be exploited to optimize binding interactions. This feature has been leveraged in several recent studies aimed at developing inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases. For instance, derivatives of this scaffold have shown promising activity against Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with immune responses.

The carboxylic acid moiety at the 7-position of Pyrazolo[1,5-apyrimidine]-7-carboxylic acid also provides a handle for further functionalization. This group can be used to introduce various pharmacophores or to link the compound to other molecules via amide or ester bonds. Such modifications have been instrumental in the development of prodrugs and bioconjugates designed for targeted delivery systems. For example, recent research has demonstrated the use of this scaffold in creating antibodies-drug conjugates (ADCs), where the carboxylic acid group serves as a site for linker attachment to cytotoxic payloads.

Another area where this compound has found utility is in the field of materials science. The electron-rich nature of the Pyrazolo[1,5-apyrimidine] core makes it a suitable candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential in developing novel materials with enhanced charge transport properties and luminescent characteristics. These applications highlight the broad utility of heterocyclic compounds beyond traditional pharmaceuticals.

The synthesis of Pyrazolo[1,5-apyrimidine]-7-carboxylic acid has also been optimized through various methodologies to ensure high yields and purity. Multi-component reactions (MCRs) have been particularly effective in constructing this scaffold efficiently. For instance, condensation reactions between hydrazines or amidines with β-ketoesters or β-diketones can provide access to substituted pyrazolopyrimidines in good yields. These synthetic routes are not only scalable but also compatible with large-scale production requirements.

In conclusion, the compound Pyrazolo[1,5-apyrimidine]-7-carboxylic acid (CAS No. 1367949-47-0) represents a valuable asset in modern chemical biology and drug discovery. Its unique structural features, coupled with its reactivity and synthetic accessibility, make it an ideal candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this scaffold, its importance in pharmaceutical development is likely to grow even further.